2,6-dichloro-4-aminophenol iloprost
2,6-dichloro-4-aminophenol iloprost
Brand Name:
Vulcanchem
CAS No.:
124578-04-7
VCID:
VC0047098
InChI:
InChI=1S/C28H35Cl2NO4/c1-3-4-7-17(2)25(32)11-10-21-22-13-18(12-19(22)14-26(21)33)8-5-6-9-27(34)31-20-15-23(29)28(35)24(30)16-20/h8,10-11,15-17,19,21-22,25-26,32-33,35H,5-7,9,12-14H2,1-2H3,(H,31,34)/b11-10+,18-8-
SMILES:
CC#CCC(C)C(C=CC1C(CC2C1CC(=CCCCC(=O)NC3=CC(=C(C(=C3)Cl)O)Cl)C2)O)O
Molecular Formula:
C28H35Cl2NO4
Molecular Weight:
520.5 g/mol
2,6-dichloro-4-aminophenol iloprost
CAS No.: 124578-04-7
Main Products
VCID: VC0047098
Molecular Formula: C28H35Cl2NO4
Molecular Weight: 520.5 g/mol
| CAS No. | 124578-04-7 |
|---|---|
| Product Name | 2,6-dichloro-4-aminophenol iloprost |
| Molecular Formula | C28H35Cl2NO4 |
| Molecular Weight | 520.5 g/mol |
| IUPAC Name | (5Z)-N-(3,5-dichloro-4-hydroxyphenyl)-5-[5-hydroxy-4-[(E)-3-hydroxy-4-methyloct-1-en-6-ynyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanamide |
| Standard InChI | InChI=1S/C28H35Cl2NO4/c1-3-4-7-17(2)25(32)11-10-21-22-13-18(12-19(22)14-26(21)33)8-5-6-9-27(34)31-20-15-23(29)28(35)24(30)16-20/h8,10-11,15-17,19,21-22,25-26,32-33,35H,5-7,9,12-14H2,1-2H3,(H,31,34)/b11-10+,18-8- |
| Standard InChIKey | BFTTYAJXQKONFL-HNBJERPBSA-N |
| Isomeric SMILES | CC#CCC(C)C(/C=C/C1C(CC2C1C/C(=C\CCCC(=O)NC3=CC(=C(C(=C3)Cl)O)Cl)/C2)O)O |
| SMILES | CC#CCC(C)C(C=CC1C(CC2C1CC(=CCCCC(=O)NC3=CC(=C(C(=C3)Cl)O)Cl)C2)O)O |
| Canonical SMILES | CC#CCC(C)C(C=CC1C(CC2C1CC(=CCCCC(=O)NC3=CC(=C(C(=C3)Cl)O)Cl)C2)O)O |
| Synonyms | 2,6-dichloro-4-aminophenol iloprost DCHPA-iloprost dichlorohydroxyphenylamide iloprost dichlorohydroxyphenylamideiloprost |
| PubChem Compound | 6439183 |
| Last Modified | Nov 11 2021 |
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